Cas no 1212063-26-7 (Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride)

• Product Name: Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• CAS No: 1212063-26-7
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD11099878
• CID: 4578088
• PubChem ID: 43810930
• Update Time: 2025-08-01

Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• methyl (1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• (1R,5S,6r)-Methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• Methyl rac-(1R,5S,6S)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• METHYL (1R,5S)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE HYDROCHLORIDE
• NE52112
• PB35921
• SB10922
• methyl (1R,5S,6S)-3-azab
• P16734
• rel-(1R,5S,6r)-Methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• BS-40320
• CS-0133930
• 1212063-26-7
• MFCD11099878
• MFCD28168090
• (1R,5S,6r)-Methyl3-azabicyclo[3.1.0]hexane-6-carboxylatehydrochloride
• (1R,5S,6S)-methyl 3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• methyl (1S,5R)-3-azabicyclo[3.1.0]hexane-6-carboxylate;hydrochloride
• P11054
• Methyl rac-(1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• Methyl rac-(1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carboxylate HCl
• AT16122
• AKOS025289605
• AS-50769
• EN300-51636
• METHYL RAC-(1R,5S,6S)-3-AZABICYCLO[3.1.0]HEXANE-6-CARBOXYLATE HCL
• 3-Azabicyclo[3.1.0]hexane-6-carboxylic acid, methyl ester, (1alpha,5alpha,6alpha)-
• 3037375-04-2
• methyl (1R,5S,6S)-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride
• 1024038-72-9
• methyl rel-(1r,5s,6r)-3-azabicyclo[3.1.0]hexane-6-carboxylate hcl
• SB45646

• MDL： MFCD11099878
• Inchi： 1S/C7H11NO2.ClH/c1-10-7(9)6-4-2-8-3-5(4)6;/h4-6,8H,2-3H2,1H3;1H/t4-,5+,6?;
• InChI Key： FINRNZAMIJPDPU-FTEHNKOGSA-N
• SMILES： Cl.O(C)C(C1[C@@H]2CNC[C@@H]21)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3

Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride

Recent Advances in the Study of Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride (CAS: 1212063-26-7)

The compound Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride (CAS: 1212063-26-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure serves as a key intermediate in the synthesis of various pharmacologically active molecules, particularly those targeting the central nervous system (CNS). Recent studies have highlighted its potential in the development of novel therapeutics for neurological disorders, including depression, anxiety, and neurodegenerative diseases.

One of the most notable advancements in this area is the application of Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and other neuromodulators. Researchers have demonstrated that the unique stereochemistry of this compound allows for the efficient construction of complex molecular architectures with high enantiomeric purity. This property is particularly valuable in the design of drugs with reduced side effects and improved efficacy.

In a recent study published in the Journal of Medicinal Chemistry, a team of researchers utilized Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride as a building block for the development of a new class of NMDA receptor antagonists. These antagonists showed promising results in preclinical trials for the treatment of neuropathic pain and depression. The study emphasized the compound's role in enhancing the bioavailability and metabolic stability of the resulting drug candidates.

Another significant development involves the use of this compound in the synthesis of proline-based peptidomimetics. These molecules mimic the structure and function of natural peptides and are being explored for their potential in targeting protein-protein interactions (PPIs) implicated in various diseases. The rigid bicyclic framework of Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride provides a stable scaffold for the design of these peptidomimetics, offering improved binding affinity and selectivity.

Furthermore, recent advancements in synthetic methodologies have enabled the large-scale production of Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride with high yield and purity. Innovations in catalytic asymmetric synthesis and green chemistry approaches have reduced the environmental impact of its production, making it a more sustainable option for pharmaceutical manufacturing.

In conclusion, Methyl exo-3-azabicyclo[3.1.0]hexane-6-carboxylate hydrochloride (CAS: 1212063-26-7) continues to be a versatile and valuable compound in chemical biology and drug discovery. Its applications in the synthesis of CNS-targeting therapeutics, peptidomimetics, and other bioactive molecules underscore its importance in modern pharmaceutical research. Ongoing studies are expected to further elucidate its potential and expand its utility in the development of next-generation drugs.